Cas no 2228827-46-9 (2-methyl-3-(2-nitroethyl)pyridine)

• Product Name: 2-methyl-3-(2-nitroethyl)pyridine
• CAS No: 2228827-46-9
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 5967201
• PubChem ID: 165610106
• Update Time: 2025-10-28

2-methyl-3-(2-nitroethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(2-nitroethyl)pyridine
• 2228827-46-9
• EN300-1759167

• Inchi： 1S/C8H10N2O2/c1-7-8(3-2-5-9-7)4-6-10(11)12/h2-3,5H,4,6H2,1H3
• InChI Key： ROACMXJCKVKCLQ-UHFFFAOYSA-N
• SMILES： [O-][N+](CCC1=CC=CN=C1C)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.7Ų

Additional information on 2-methyl-3-(2-nitroethyl)pyridine

Comprehensive Overview of 2-methyl-3-(2-nitroethyl)pyridine (CAS No. 2228827-46-9): Properties, Applications, and Market Insights

2-methyl-3-(2-nitroethyl)pyridine (CAS No. 2228827-46-9) is a specialized organic compound that has garnered significant attention in the field of chemical research and industrial applications. This compound, characterized by its unique pyridine backbone substituted with a methyl group and a nitroethyl moiety, exhibits properties that make it valuable in various scientific and commercial domains. In this article, we delve into the chemical characteristics, potential applications, and emerging trends surrounding this intriguing molecule.

The molecular structure of 2-methyl-3-(2-nitroethyl)pyridine features a pyridine ring, which is a heterocyclic aromatic compound known for its electron-deficient nature. The addition of a methyl group at the 2-position and a nitroethyl group at the 3-position introduces steric and electronic effects that influence the compound's reactivity and solubility. These structural attributes make it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals.

One of the most notable applications of 2-methyl-3-(2-nitroethyl)pyridine lies in its role as a building block for more complex molecules. Researchers have explored its use in the synthesis of novel drug candidates, where the nitro group can be reduced to an amine, opening pathways to diverse pharmacological agents. The compound's ability to participate in various chemical reactions, such as nucleophilic substitutions and cyclizations, further enhances its utility in medicinal chemistry.

In addition to pharmaceutical applications, 2-methyl-3-(2-nitroethyl)pyridine has found use in the agrochemical industry. Its derivatives have been investigated for their potential as plant growth regulators and pest control agents. The nitroethyl group, in particular, can be modified to produce compounds with specific biological activities, making it a valuable scaffold for designing next-generation agrochemicals.

The compound's physicochemical properties, including its melting point, boiling point, and solubility, are critical for its handling and application in various processes. 2-methyl-3-(2-nitroethyl)pyridine typically exhibits moderate solubility in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO), while being less soluble in water. This solubility profile makes it suitable for reactions conducted in organic media, which are common in industrial and laboratory settings.

Recent advancements in synthetic methodologies have further expanded the potential of 2-methyl-3-(2-nitroethyl)pyridine. Catalytic processes, such as hydrogenation and cross-coupling reactions, have been employed to derivatize the compound efficiently. These innovations align with the growing demand for sustainable and efficient chemical synthesis, a trend that resonates with current environmental and economic priorities.

Market trends indicate a rising interest in 2-methyl-3-(2-nitroethyl)pyridine and its derivatives, driven by the expanding pharmaceutical and agrochemical sectors. The compound's versatility and the increasing need for novel chemical entities in drug discovery and crop protection underscore its commercial significance. Analysts predict that the demand for such specialized intermediates will continue to grow, particularly in regions with robust research and development activities.

From a regulatory perspective, 2-methyl-3-(2-nitroethyl)pyridine is generally regarded as safe for handling under standard laboratory conditions. However, like many nitro-containing compounds, it requires careful storage and handling to prevent degradation or unintended reactions. Proper safety protocols, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended when working with this chemical.

In conclusion, 2-methyl-3-(2-nitroethyl)pyridine (CAS No. 2228827-46-9) represents a compelling example of how specialized organic compounds can drive innovation across multiple industries. Its unique structural features, combined with its broad applicability, make it a valuable asset in chemical research and development. As scientific and industrial communities continue to explore its potential, this compound is poised to play an increasingly important role in shaping the future of chemistry and its applications.